3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-(4-fluorophenoxy)ethyl]benzamide
• InChI: InChI=1S/C15H13F2NO2/c16-12-4-6-14(7-5-12)20-9-8-18-15(19)11-2-1-3-13(17)10-11/h1-7,10H,8-9H2,(H,18,19)
• InChI Key: QAWWGGSDWAEOBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCCOC2=CC=C(C=C2)F
• Molecular Formula: C15H13F2NO2
• Molecular Weight: 277.27 g/mol

Description

3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a fluorine atom on the benzene ring and an ethyl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide typically involves the reaction of 3-fluorobenzoyl chloride with 2-(4-fluorophenoxy)ethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving the use of automated reactors and continuous flow systems. Purification steps such as recrystallization or chromatography are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atoms on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-fluoro-N-ethylbenzamide
• N-(4-fluorophenyl)-3-bromobenzamide
• N-(4-fluorophenyl)-2-bromobenzamide

Uniqueness

3-fluoro-N-(2-(4-fluorophenoxy)ethyl)benzamide is unique due to the presence of both fluorine atoms and the ethyl group attached to the nitrogen atom. This structural feature can influence its reactivity and interaction with biological targets, making it distinct from other similar compounds.